N-[3-(acetylamino)phenyl]-2-(4-chlorophenoxy)-2-methylpropanamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C18H19ClN2O3/c1-12(22)20-14-5-4-6-15(11-14)21-17(23)18(2,3)24-16-9-7-13(19)8-10-16/h4-11H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: UAAVEWIYVBPNGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(4-chlorophenoxy)-2-methylpropanamide, commonly known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain, inflammation, and fever. Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which means that it targets the COX-2 enzyme responsible for the production of prostaglandins that cause inflammation and pain. Celecoxib is widely used in scientific research due to its unique mechanism of action and therapeutic potential.

Mechanism of Action

Celecoxib selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting the COX-2 enzyme, Celecoxib reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects
Celecoxib has been shown to reduce inflammation and pain in a variety of conditions, including arthritis, menstrual cramps, and postoperative pain. Celecoxib has also been shown to reduce the risk of developing colorectal cancer in patients with familial adenomatous polyposis. However, Celecoxib has been associated with an increased risk of cardiovascular events, including heart attack and stroke, in some patients.

Advantages and Limitations for Lab Experiments

Celecoxib is a widely used tool in scientific research due to its unique mechanism of action and therapeutic potential. Celecoxib is easily synthesized and can be administered orally or intravenously. However, Celecoxib has limitations in terms of its potential side effects, including cardiovascular events, and its specificity for the COX-2 enzyme.

Future Directions

There are many potential future directions for research involving Celecoxib. One area of research is the development of more selective COX-2 inhibitors with fewer side effects. Another area of research is the development of combination therapies involving Celecoxib and other drugs to enhance its therapeutic effects. Additionally, research is needed to better understand the mechanisms of action of Celecoxib in various disease states and to identify new therapeutic applications for this drug.

Synthesis Methods

Celecoxib can be synthesized using a variety of methods, including the condensation of 4-chlorophenol and 4-methyl-2-oxo-2H-chromene-3-carboxylic acid, followed by acetylation and amidation. Another method involves the reaction of 4-chlorophenol and 4-methyl-2-oxo-2H-chromene-3-carboxylic acid with 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone, followed by acetylation and amidation.

Scientific Research Applications

Celecoxib has been extensively studied in scientific research due to its potential therapeutic applications. In cancer research, Celecoxib has been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing angiogenesis. In Alzheimer's disease research, Celecoxib has been shown to reduce inflammation and improve cognitive function. In cardiovascular disease research, Celecoxib has been shown to reduce inflammation and improve endothelial function.